Ethyl 3-methoxy-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 3-methoxy-1-[4-(trifluoromethyl)phenyl]pyrazole-4-carboxylate
• InChI: InChI=1S/C14H13F3N2O3/c1-3-22-13(20)11-8-19(18-12(11)21-2)10-6-4-9(5-7-10)14(15,16)17/h4-8H,3H2,1-2H3
• InChI Key: KKLIIJWZLYWQQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1OC)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H13F3N2O3
• Molecular Weight: 314.26 g/mol

Description

Aryl ketones, such as the one you mentioned, are a type of organic compound that contain a carbonyl group (C=O) attached to two carbon atoms, one of which is part of an aromatic ring. They are often used as building blocks in organic synthesis.

Synthesis Analysis

While specific synthesis methods for your compound were not found, aryl ketones can be synthesized through various methods. One such method is the Friedel-Crafts acylation, which involves the reaction of an acyl chloride with an aromatic compound. Another method is the catalytic protodeboronation of pinacol boronic esters.

Molecular Structure Analysis

The molecular structure of aryl ketones typically consists of a carbonyl group attached to an aromatic ring. The exact structure would depend on the specific substituents attached to the aromatic ring.

Chemical Reactions Analysis

Aryl ketones can undergo a variety of chemical reactions. For instance, they can participate in Suzuki-Miyaura cross-coupling reactions, which involve the reaction of an organoboron compound with a halide or pseudo-halide in the presence of a palladium catalyst.

Physical And Chemical Properties Analysis

Aryl ketones are typically colorless, sweet-smelling liquids. They are insoluble in water but miscible with organic solvents.

Scientific Research Applications

This compound can be used in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. .

Protodeboronation of pinacol boronic esters is another application of this compound. .

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This compound can be used in the functionalizing deboronation of alkyl boronic esters. .

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Mechanism of Action

The mechanism of action of aryl ketones in chemical reactions often involves the carbonyl group. For example, in a Suzuki-Miyaura cross-coupling reaction, the organoboron compound acts as a nucleophile and attacks the electrophilic carbon in the carbonyl group of the aryl ketone.

Safety and Hazards

Like all chemicals, aryl ketones should be handled with care. They may pose health risks if improperly handled, and safety data sheets should always be consulted before use.

Future Directions

The use of aryl ketones in organic synthesis is a well-established field with many applications. Future research may focus on developing new synthesis methods, exploring new reactions, and finding new applications for these versatile compounds.